Cas no 2172059-14-0 (3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid)

• Product Name: 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid
• CAS No: 2172059-14-0
• MF: C₂₅H₂₈N₂O₅
• MW: 436.500226974487
• CID: 6052217
• PubChem ID: 165761064
• Update Time: 2025-06-08

3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid
• 2172059-14-0
• EN300-1559286
• 3-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]acetamido}butanoic acid

• Inchi： 1S/C25H28N2O5/c1-15(10-24(29)30)26-23(28)13-16-11-17(12-16)27-25(31)32-14-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-9,15-17,22H,10-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
• InChI Key： ACKXIIKHFWHQLV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(CC(NC(C)CC(=O)O)=O)C1)=O

Computed Properties

• Exact Mass: 436.19982200g/mol
• Monoisotopic Mass: 436.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid

Comprehensive Overview of 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid (CAS No. 2172059-14-0)

In the realm of synthetic organic chemistry and pharmaceutical research, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid (CAS No. 2172059-14-0) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclobutyl ring and a 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug discovery. Its unique properties make it a valuable building block for researchers focusing on bioactive molecules and therapeutic agents.

The compound’s structure combines a cyclobutylacetamido moiety with a butanoic acid tail, enabling versatile applications in medicinal chemistry. The presence of the Fmoc group is particularly noteworthy, as it serves as a temporary protecting group for amines during solid-phase peptide synthesis (SPPS). This attribute aligns with the growing demand for peptide-based therapeutics, a field that has gained traction due to advancements in targeted drug delivery and precision medicine.

Recent trends in scientific literature highlight the increasing use of CAS No. 2172059-14-0 in the development of peptide inhibitors and small-molecule modulators. Researchers are exploring its potential in addressing challenges related to protein-protein interactions (PPIs), a hot topic in drug discovery. Given the rise of AI-driven drug design and computational chemistry, this compound’s role in virtual screening and molecular docking studies cannot be overlooked.

From a synthetic perspective, the compound’s cyclobutyl ring introduces steric constraints that can influence the conformational stability of derived peptides. This feature is critical for designing enzyme-resistant peptides or receptor-specific ligands. Moreover, the butanoic acid segment offers opportunities for further derivatization, such as coupling with other pharmacophores to enhance bioavailability or target specificity.

In the context of green chemistry and sustainable synthesis, 3-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylacetamido}butanoic acid is also being evaluated for its compatibility with eco-friendly solvents and catalytic processes. As the pharmaceutical industry shifts toward green manufacturing, optimizing the synthesis of such intermediates becomes a priority.

For researchers and suppliers, understanding the stability and storage conditions of this compound is essential. Its sensitivity to light and moisture necessitates proper handling, which aligns with broader discussions on chemical safety and lab best practices. Additionally, its applications in high-throughput screening (HTS) and combinatorial chemistry make it a staple in modern drug discovery pipelines.

In summary, CAS No. 2172059-14-0 represents a multifaceted tool for chemists and pharmacologists. Its integration into cutting-edge research areas like peptide therapeutics, PPI modulation, and AI-aided drug design underscores its relevance in contemporary science. As the demand for innovative drug candidates grows, this compound will likely remain a focal point in both academic and industrial settings.